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Compound of Interest

Compound Name: Methyl 4-hydroxynicotinate

Cat. No.: B3178602

An In-Depth Technical Guide to Methyl 4-hydroxynicotinate (CAS No. 67367-24-2):
Properties, Hazards, and Applications

Authored by a Senior Application Scientist
Introduction

Methyl 4-hydroxynicotinate (CAS No. 67367-24-2) is a heterocyclic compound of significant
interest within the realms of pharmaceutical and chemical research. As a derivative of nicotinic
acid, a form of vitamin B3, its unique structural features make it a valuable building block in the
synthesis of more complex molecules. This guide provides a comprehensive overview of its
chemical and physical properties, associated hazards, and safe handling protocols, tailored for
researchers, scientists, and professionals in drug development. The information presented
herein is synthesized from authoritative sources to ensure technical accuracy and practical
utility in a laboratory setting.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to
its application in research and development. Methyl 4-hydroxynicotinate is a white to off-
white solid under standard conditions.[1] Its key properties are summarized in the table below.
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Property Value Source(s)
CAS Number 67367-24-2 [LI210314151e1r71r8el
Chemical Name Methyl 4-hydroxynicotinate [11[3][4]1[5]16]

Methyl 4-hydroxy-3-

pyridinecarboxylate, 4-

Synonyms [2][4]
HYDROXY-NICOTINIC ACID
METHYL ESTER
Molecular Formula C7H7NOs [1][6]
Molecular Weight 153.14 g/mol [1][3]6]
Appearance White to off-white solid [1]
Boiling Point 338.3£22.0 °C (Predicted) [1]
Density 1.287+0.06 g/cm3 (Predicted) [1]

2-8°C, under inert gas
Storage Temperature ] [1]
(nitrogen or Argon)

Caption: Recommended safety workflow for handling Methyl 4-hydroxynicotinate.

Safe Handling and Storage Protocols

Adherence to strict safety protocols is paramount when working with Methyl 4-
hydroxynicotinate.

Handling Protocol

» Engineering Controls: Always handle this compound in a well-ventilated area, preferably
within a chemical fume hood to minimize inhalation exposure. [2]2. Personal Protective
Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile),
safety goggles with side-shields, and a lab coat. [2]3. Avoid Contact: Take measures to
prevent contact with skin and eyes. Avoid breathing dust. [2]4. Hygiene: Wash hands
thoroughly after handling. Do not eat, drink, or smoke in the laboratory. [2]

Storage Protocol
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o Container: Keep the container tightly closed. [2]2. Conditions: Store in a dry, cool, and well-
ventilated place. [2]3. Temperature: The recommended storage temperature is 2-8°C under
an inert atmosphere (e.g., nitrogen or argon). [1]4. Incompatibilities: Store away from strong
oxidizing agents. [2]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention. [2]* In Case of Skin Contact: Immediately wash the affected area with plenty of
soap and water. Remove contaminated clothing. If skin irritation persists, seek medical
attention. [2]* In Case of Eye Contact: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate
medical attention. [2]* If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek
immediate medical attention. [2]

Fire Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide. [2]* Specific Hazards: During a fire, irritating and toxic gases may be
generated. [2]* Protective Equipment: Firefighters should wear self-contained breathing
apparatus and full protective clothing. [2]

Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment to prevent contact
with skin and eyes and to avoid inhalation of dust. [2]2. Containment and Cleaning: Sweep
up the spilled solid material, avoiding dust generation, and place it in a suitable, closed
container for disposal. [10]3. Environmental Precautions: Prevent further leakage or spillage
if safe to do so. Do not let the product enter drains. [10]

Applications in Research and Drug Development

Methyl 4-hydroxynicotinate serves as a key intermediate in organic synthesis. Its functional
groups—the hydroxyl, ester, and the pyridine ring—offer multiple sites for chemical
modification, making it a versatile precursor for the synthesis of various target molecules. A
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notable application is its use as a reagent in the synthesis of Trigonelline, an alkaloid found in
coffee and fenugreek that exhibits phytoestrogenic activity. [1] A patent for a compound with
agonistic activity on a somatostatin receptor describes a synthesis step involving a derivative of
Methyl 4-hydroxynicotinate. [11]This highlights its relevance in the development of new
therapeutic agents.

Experimental Protocol: Bromination of a Methyl 4-
hydroxynicotinate Derivative

The following protocol is adapted from a patent and illustrates the use of a derivative of Methyl
4-hydroxynicotinate in a bromination reaction. [11]This serves as a practical example of its
application in a synthetic workflow.

Materials

¢ Methyl 4-hydroxynicotinate derivative (1.96 g)
o Acetonitrile (20 mL)

e Acetic acid (4 mL)

e N-bromosuccinimide (NBS) (2.39 g)

e Acetone

e Round-bottom flask

 Stir plate and stir bar

e Heating mantle

« Rotary evaporator

Filtration apparatus

Procedure
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» To a solution of the Methyl 4-hydroxynicotinate derivative (1.96 g) in acetonitrile (20 mL)
and acetic acid (4 mL), add N-bromosuccinimide (2.39 g) at room temperature.

e Stir the mixture at 60°C for 4 hours.
» Concentrate the reaction mixture under reduced pressure using a rotary evaporator.
» To the obtained residue, add acetone and stir for 5 minutes.

o Collect the insoluble product by filtration.

Synthesis Workflow Diagram
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Start: Methyl 4-hydroxynicotinate derivative

Dissolve in Acetonitrile/Acetic Acid

:

Add N-bromosuccinimide (NBS)

Heat at 60°C for 4 hours

Concentrate under reduced pressure

Add Acetone and Stir

Filter to collect product

End: Brominated Product

Click to download full resolution via product page

Caption: Workflow for the bromination of a Methyl 4-hydroxynicotinate derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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